7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one

• Molecular Formula: C23H17ClO4
• Molecular Weight: 392.8 g/mol
• IUPAC Name: 7-[(4-chlorophenyl)methoxy]-3-(2-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C23H17ClO4/c1-26-21-5-3-2-4-18(21)20-14-28-22-12-17(10-11-19(22)23(20)25)27-13-15-6-8-16(24)9-7-15/h2-12,14H,13H2,1H3
• InChI Key: FFJILNFNSTWXAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OCC4=CC=C(C=C4)Cl

Description

7-[(4-Chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one is a synthetic chromenone (flavone) derivative characterized by a 4H-chromen-4-one core substituted with a 4-chlorobenzyloxy group at position 7 and a 2-methoxyphenyl group at position 2. Its molecular formula is C23H17ClO4, with a molecular weight of 392.83 g/mol. The compound is typically synthesized via nucleophilic substitution reactions, where an alkyl halide (e.g., 4-chlorobenzyl chloride) reacts with a hydroxyl-bearing chromenone precursor in the presence of a base such as potassium carbonate . Structural confirmation is achieved through spectroscopic techniques like ¹H NMR, ¹³C NMR, and EIMS .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one typically involves the following steps:

Starting Materials: The synthesis begins with the appropriate chromone derivative and the required benzyl halide.

Reaction Conditions: The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) in a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Procedure: The chromone derivative is reacted with 4-chlorobenzyl chloride under reflux conditions to form the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, using industrial-grade solvents and reagents, and employing continuous flow reactors for efficient production.

Chemical Reactions Analysis

Types of Reactions

7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzyl position.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases, including cancer and neurodegenerative disorders.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or ion channels, modulating their activity.

Pathways Involved: It can influence signaling pathways related to inflammation, oxidative stress, and cell proliferation.

Comparison with Similar Compounds

Substituent Impact Analysis :

• Methoxy vs. Chloro : The 4-methoxy analog () has lower molecular weight and higher polarity, which may improve aqueous solubility but reduce membrane penetration compared to the chloro derivative.
• Fluorine Substitution : The 2-fluoro analog () has a lower molecular weight (376.38 g/mol) and may exhibit altered metabolic stability due to fluorine’s electronegativity and resistance to oxidation .

Structure-Activity Relationship (SAR) Trends :

• Electron-Withdrawing Groups (Cl, F) : Enhance stability and target binding via hydrophobic interactions.
• Methoxy Groups : Improve solubility but may reduce potency in lipophilic environments.
• Aminoalkyl Chains: Increase interactions with enzymatic active sites (e.g., AChE) .

Biological Activity

7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one is a synthetic organic compound categorized under chromenones. Its chemical structure includes a chromone core, characterized by a benzene ring fused to a pyrone ring. The presence of the 4-chlorobenzyl ether group and the 2-methoxyphenyl substituent contributes significantly to its biological properties and potential applications in medicinal chemistry.

• Molecular Formula : C_{22}H_{20}ClO_3
• Molecular Weight : Approximately 392.8 g/mol
• IUPAC Name : 7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one

Biological Activity

Research indicates that 7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one exhibits a range of biological activities, including:

Anticancer Properties

Several studies have highlighted the compound's potential as an antineoplastic agent. For instance, in vitro assays demonstrated significant cytotoxic effects against various cancer cell lines, including MCF-7 (breast cancer) and Hek293-T (human embryonic kidney) cells. The compound showed IC50 values indicating effective inhibition of cancer cell proliferation.

Enzyme Inhibition

The compound has been studied for its inhibitory effects on key enzymes involved in various biochemical pathways:

Enzyme Target	IC50 Value (μM)
Acetylcholinesterase (AChE)	10.4
Butyrylcholinesterase (BChE)	7.7
β-secretase (BACE-1)	5.4

These values suggest that the compound may serve as a multitarget-directed ligand, potentially useful in treating neurodegenerative diseases such as Alzheimer's.

Antioxidant Activity

7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one also exhibits antioxidant properties, which are crucial for protecting cells from oxidative stress. The compound demonstrated significant free radical-scavenging activities in various assays.

Anti-inflammatory Effects

In addition to its anticancer and antioxidant properties, this compound has shown promise in inhibiting cyclooxygenase enzymes (COX), which play a critical role in inflammatory processes. The inhibition of COX-2 was particularly notable, indicating potential applications in managing inflammatory conditions.

Case Studies and Research Findings

• Cytotoxicity Assay : A study conducted on MCF-7 cells revealed that treatment with 7-[(4-chlorobenzyl)oxy]-3-(2-methoxyphenyl)-4H-chromen-4-one resulted in a dose-dependent reduction in cell viability, with an IC50 of approximately 12 μM.
• Enzyme Interaction Studies : Molecular docking studies indicated that the compound interacts favorably with the active sites of AChE and BACE-1, suggesting that structural features such as the chlorobenzyl group enhance binding affinity and inhibitory potency against these enzymes.
• Antioxidant Evaluation : In vitro assays measuring DPPH radical scavenging showed that the compound has a high antioxidant capacity, comparable to standard antioxidants like ascorbic acid.